Cas no 1102835-81-3 ((2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1102835-81-3
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6563819
• PubChem ID: 42575884
• Update Time: 2025-10-31

(2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid
• 1H-Pyrazole-3-propanoic acid, α-amino-1-methyl-, (αS)-

• Inchi： 1S/C7H11N3O2/c1-10-3-2-5(9-10)4-6(8)7(11)12/h2-3,6H,4,8H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： ANKMBGGGKCTTGK-LURJTMIESA-N
• SMILES： C(C1=NN(C)C=C1)[C@H](N)C(=O)O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 349.4±32.0 °C(Predicted)
• pka: 1.78±0.10(Predicted)

Additional information on (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid

(2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 1102835-81-3): A Comprehensive Overview

(2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid, also known by its CAS number 1102835-81-3, is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of alanine, with a unique substitution at the β-position, making it a valuable building block in the synthesis of various bioactive molecules and therapeutic agents.

The structure of (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid features a chiral center at the α-carbon, which is crucial for its biological activity. The presence of the 1-methyl-1H-pyrazol-3-yl group imparts specific chemical and biological properties, making this compound a versatile tool in drug discovery and development. Recent studies have highlighted its potential in various therapeutic areas, including neurodegenerative diseases, cancer, and metabolic disorders.

In the context of neurodegenerative diseases, (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid has been investigated for its ability to modulate neurotransmitter systems. Research has shown that this compound can interact with specific receptors, such as NMDA receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. By fine-tuning these receptor interactions, (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid may offer new avenues for developing more effective treatments.

Moreover, the compound's potential in cancer research has been explored through its ability to inhibit specific enzymes involved in tumor growth and metastasis. Studies have demonstrated that (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid can target key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a promising candidate for developing novel anticancer agents that can selectively target cancer cells while minimizing toxicity to healthy tissues.

In the realm of metabolic disorders, (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid has shown potential as a modulator of glucose metabolism. Research has indicated that this compound can influence insulin signaling and glucose uptake in cells, which may have therapeutic implications for conditions like diabetes and obesity. By enhancing insulin sensitivity and improving metabolic function, (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid could contribute to the development of more effective treatments for these prevalent conditions.

The synthesis of (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid involves several well-established chemical reactions, including enantioselective synthesis methods to ensure the desired stereochemistry at the α-carbon. These methods often involve chiral catalysts or auxiliaries to achieve high enantiomeric purity, which is essential for its biological activity. The availability of efficient synthetic routes has facilitated the large-scale production of this compound for both research and pharmaceutical applications.

In addition to its therapeutic potential, (2S)-2-amino-3-(1-methyl-1H-pyrazol-3-y l)propanoic acid has been studied for its use as a probe molecule in biochemical assays. Its unique structure allows it to serve as a tool for investigating protein-protein interactions and enzyme kinetics, providing valuable insights into cellular processes and disease mechanisms. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

The safety profile of (2S)-2-amino - 3 -( 1 -methyl - 1 H -pyrazol - 3 - yl ) propanoic acid has also been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. Ongoing clinical trials are currently assessing its efficacy and safety in various therapeutic indications, with promising preliminary results reported.

In conclusion, (2S)-2-amino - 3 -( 1 -methyl - 1 H -pyrazol - 3 - yl ) propanoic acid (CAS No. 1102835 -81 - 3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new treatments for neurodegenerative diseases, cancer, and metabolic disorders. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical science and improving patient outcomes.